Cas no 1700291-85-5 (2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde
• CAS No: 1700291-85-5
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 6491040
• PubChem ID: 84711369
• Update Time: 2025-06-30

2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde
• EN300-1292987
• 1700291-85-5

• Inchi： 1S/C11H9BrN2O/c1-8-13-4-5-14(8)10-3-2-9(7-15)11(12)6-10/h2-7H,1H3
• InChI Key： IWQSKAWWQKZUGB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(=C1)N1C=CN=C1C

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde

Introduction to 2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 1700291-85-5) and Its Emerging Applications in Chemical Biology

2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde, identified by the CAS number 1700291-85-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzaldehyde derivative features a bromine substituent at the 2-position and an imidazole moiety at the 4-position, linked via a methylene group. The unique combination of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The compound’s molecular structure, characterized by a phenyl ring connected to both a bromine atom and an aldehyde group, creates a versatile platform for further chemical modifications. The presence of the imidazole ring introduces hydrogen bonding capabilities and influences electronic distribution, which are critical for interactions with biological targets. Such structural features have positioned 2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde as a promising candidate for drug discovery initiatives.

In recent years, there has been growing interest in benzaldehyde derivatives as pharmacophores due to their ability to modulate various biological pathways. The aldehyde group in 2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde serves as a reactive site for condensation reactions, enabling the synthesis of Schiff bases and other heterocyclic compounds. These derivatives have shown potential in inhibiting enzymes, binding to receptors, and modulating cellular signaling pathways.

One of the most compelling aspects of 2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde is its utility in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain imidazole-based benzaldehydes can selectively inhibit bacterial growth by targeting essential metabolic pathways. The bromine atom further enhances reactivity, allowing for cross-coupling reactions that expand the compound’s synthetic utility.

Advances in computational chemistry have also facilitated the exploration of 2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde’s interactions with biological targets. Molecular docking studies have revealed its potential binding affinity to enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. These insights have guided the optimization of analogs with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of 2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps include bromination of a precursor benzene derivative followed by functionalization with an imidazole ring. Recent innovations in catalytic methods have streamlined these processes, improving yield and purity while minimizing environmental impact.

In clinical research, 2-bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde has been investigated for its potential role in modulating neurological disorders. Preclinical studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering a novel approach to treating conditions such as Alzheimer’s disease and epilepsy. The imidazole moiety’s ability to cross the blood-brain barrier makes it an attractive feature for central nervous system (CNS) drug development.

The compound’s stability under various conditions has also been a focus of investigation. Studies indicate that 2-bromo-4-(2-methyl-1H-imidazol-1-ybentaldehyde) remains stable under controlled storage conditions but degrades upon exposure to light or moisture. This knowledge is crucial for optimizing its use in pharmaceutical formulations and ensuring consistent bioactivity across different batches.

Eco-friendly synthetic routes have been explored to enhance the sustainability of producing 2-bromo-a-(a-methyl-aH-imidazol-l-yi)bentaldeh yde. Green chemistry principles have led to the adoption of solvent-free reactions and biocatalytic methods, reducing waste generation and energy consumption without compromising yield or purity.

The future prospects of 2-bromo-a(a methyl-aH-imidazol-l-yi)bentaldehyde are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles.